Barium formate
Overview
Description
Barium formate is an inorganic compound with the chemical formula (HCOO)2Ba . It appears as a white to off-white crystalline powder . It is soluble in water but practically insoluble in alcohol .
Synthesis Analysis
This compound can be synthesized from various methods. One such method involves the use of wood products or other sources of formic acid and formaldehyde . Another method involves the electrochemical reduction of CO2 to formate .Molecular Structure Analysis
The molecular formula of this compound is C2H2BaO4 . The compound consists of two formate ions (HCOO-) and one barium ion (Ba2+) .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can react with formaldehyde to form formate . It can also be converted into oxalate by coupling two formates in a formate to oxalate coupling reaction (FOCR) .Physical and Chemical Properties Analysis
This compound has a density of 3.21 g/cm³ . It is soluble in water and practically insoluble in alcohol . It is a soft, silvery metal that readily oxidizes when exposed to air .Scientific Research Applications
Electrical Properties in Ferroelectric Materials
Barium-based ferroelectric materials, including those with barium formate, are essential in scientific research due to their high dielectric constant and non-linear spontaneous polarization. These properties are pivotal in replacing toxic lead-based materials in the industry with eco-friendly barium-based materials. Studies by Sahoo, Mohanty, & Choudhary (2014) highlight the synthesis and electrical properties of such materials, emphasizing their significance in scientific developments.
Vibrational Spectra Analysis
Research on this compound crystals, such as the study by Liu, Wang, Lan, & Zheng (2001), provides valuable insights into the vibrational spectra of these crystals. The Raman spectra and infrared absorption and reflection spectra of this compound crystals reveal their intricate internal mode vibrations, crucial for understanding their structural properties.
Catalytic Properties and Reaction Intermediates
This compound's role in catalytic processes is another significant area of research. For instance, Zhang et al. (2020) explored the impact of barium addition to Ni/Al2O3 catalysts, particularly in acetic acid steam reforming. Their findings demonstrate how barium enhances catalytic activity and suppresses the accumulation of reaction intermediates, shedding light on its utility in industrial chemical processes.
Piezoelectric Applications
Piezoelectric applications of barium titanate, a compound related to this compound, are extensively studied due to their functional properties in various forms like films, powders, and bulk materials. Research such as Kumar et al. (2010) focuses on synthesizing modified barium titanate materials and analyzing their dielectric behavior, contributing to advancements in piezoelectric technology.
Barium Stable Isotopes as Biogeochemical Tracers
The role of barium stable isotopes in tracing environmental and geological processes is a novel area of research. Hsieh & Henderson (2017) have investigated barium isotopes in the global ocean, using them as tracers for alkalinity, productivity, and riverine inputs. This research provides essential insights into the oceanic cycle of barium and its biogeochemical implications.
Future Directions
Research on Barium formate is ongoing. Recent studies have focused on its solubility in formate brines and its role as a key intermediate in CO2 utilization . These studies could open new avenues for the formulation of more advanced fluids for filter cake removal and scale dissolution applications .
Properties
IUPAC Name |
barium(2+);diformate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2CH2O2.Ba/c2*2-1-3;/h2*1H,(H,2,3);/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXFOSWFWQAUFFZ-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)[O-].C(=O)[O-].[Ba+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ba(CHO2)2, C2H2BaO4 | |
Record name | barium formate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40202440 | |
Record name | Barium formate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
541-43-5 | |
Record name | Barium formate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000541435 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Barium formate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Barium diformate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.983 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BARIUM FORMATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q05JCC9F7X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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